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Compound of Interest

Compound Name:
4-Chloro-2-hydroxy-3-

methylbenzaldehyde

CAS No.: 55289-23-1

Cat. No.: B2360737

Get Quote

As a Senior Application Scientist overseeing the integration of highly functionalized building

blocks into drug discovery pipelines, I approach laboratory safety not as a checklist, but as a

discipline rooted in molecular understanding.

Handling 4-Chloro-2-hydroxy-3-methylbenzaldehyde (CAS 55289-23-1) requires precise

operational logistics. While its orthogonal reactivity—stemming from the electrophilic formyl

group, the phenolic hydroxyl, and the chloro substituent—makes it invaluable for cross-

coupling and condensation reactions, these exact structural features dictate a rigorous

approach to personal protective equipment (PPE) and environmental controls.

This guide provides a self-validating operational framework for the safe handling, containment,

and disposal of this specific halogenated aromatic compound.
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Before donning any PPE, you must understand the chemical's intrinsic behavior. The reactivity

of 4-Chloro-2-hydroxy-3-methylbenzaldehyde is driven by its functional groups. The

aldehyde moiety is highly electrophilic and can form Schiff bases with primary amines in

biological tissues, which is the primary mechanism for its skin and respiratory irritation.

Furthermore, the ortho-relationship between the hydroxyl and formyl groups allows for strong

intramolecular hydrogen bonding. This slightly increases the compound's volatility compared to

para-substituted analogs. Combined with the chlorine atom, which increases the molecule's

lipophilicity (LogP ≈ 3.15) , the compound has an enhanced ability to penetrate the stratum

corneum compared to non-halogenated derivatives.

Table 1: Physicochemical and Hazard Data Summary

Property / Metric Value / GHS Classification Mechanistic Rationale

CAS Number 55289-23-1
Unique identifier for tracking

and SDS retrieval.

Molecular Weight 170.59 g/mol
Essential for stoichiometric

calculations.

LogP (Partition Coefficient) ~3.15
High lipophilicity enhances

dermal penetration.

Physical State Solid (Powder/Crystals)
Prone to aerosolization and

static charge during transfer.

Skin Irritation GHS07, H315
Electrophilic aldehyde causes

protein cross-linking.

Eye Irritation H319
Direct electrophilic attack on

corneal proteins.

Respiratory Irritation H335, P261

Inhalation of fine particulate

dust irritates mucosal

membranes.

Strategic PPE Selection & Justification

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b2360737/docs?utm_src=pdf-body#personal-protective-equipment-for-handling-4-chloro-2-hydroxy-3-methylbenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2360737?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard laboratory attire is insufficient for halogenated aromatics. The selection of PPE must

be treated as a layered defense system against a lipophilic, electrophilic solid .

Hand Protection (Gloves): Use Nitrile gloves (minimum 0.11 mm thickness) for handling the

pure solid.

Causality: Nitrile provides excellent resistance to solid halogenated organics. However, if

the compound is dissolved in a carrier solvent (e.g., Dichloromethane or DMF), the solvent

dictates glove choice. In such cases, upgrade to heavier butyl rubber or laminate (e.g.,

Silver Shield) gloves, as standard nitrile degrades rapidly upon solvent breakthrough.

Eye/Face Protection:Chemical safety goggles are mandatory.

Causality: Safety glasses with side shields do not provide adequate orbital protection

against fine airborne dust generated during the transfer of solid benzaldehydes.

Body Protection: A flame-retardant laboratory coat with fitted cuffs.

Causality: Fitted cuffs prevent the accidental sweeping of powder from the benchtop and

eliminate gaps where airborne particulates could settle on exposed wrists.

Respiratory Protection: When handled outside a fume hood (which is strictly against

protocol), a particulate respirator (N95 or P100) is required.

Causality: The compound's H335 classification necessitates the absolute filtration of fine

solid aerosols to prevent mucosal irritation.

Operational Workflows & Engineering Controls
Engineering controls are your primary barrier. All handling of 4-Chloro-2-hydroxy-3-
methylbenzaldehyde must occur within a certified chemical fume hood. The following protocol

is designed as a self-validating system to ensure safety at every step.

Step-by-Step Handling Methodology:

System Verification: Before opening the chemical container, confirm the fume hood monitor

displays a face velocity between 80-120 feet per minute (fpm). Validation: If the alarm

sounds or the monitor reads below 80 fpm, abort the operation.
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Workspace Preparation: Line the weighing area with anti-static weighing paper. Halogenated

powders often carry static charges, causing them to "jump" and contaminate the workspace.

Transfer Mechanics: Use a grounded, anti-static spatula to transfer the solid. Avoid rapid

vertical movements that generate aerosolized dust.

Containment: Immediately seal the source container after the required mass is obtained.

Store at 0–6°C in an airtight container to prevent oxidative degradation of the aldehyde into a

carboxylic acid.

Decontamination: Wipe down the balance and surrounding area with a solvent-dampened

tissue (e.g., isopropanol), followed by a soap and water wipe.
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Figure 1: Operational workflow for handling 4-Chloro-2-hydroxy-3-methylbenzaldehyde.
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Spill Management & Halogenated Waste Disposal
Because this compound contains a chlorine atom, its disposal is subject to strict environmental

regulations . Incineration of halogenated organics at low temperatures can generate highly

toxic polychlorinated dibenzodioxins (PCDDs).

Step-by-Step Spill Response:

Isolation: Evacuate non-essential personnel from the immediate area. Ensure the fume hood

or room ventilation is operating at maximum capacity.

Containment: Do not sweep dry powder, as this aerosolizes the irritant. Gently cover the spill

with an inert, damp absorbent material (e.g., vermiculite or sand moistened with water).

Collection: Use a non-sparking scoop to collect the absorbed mixture and place it into a

chemically compatible, sealable high-density polyethylene (HDPE) container.

Neutralization & Validation: Wash the spill surface with a mild alkaline detergent solution to

neutralize residual acidic phenolic compounds. Validation: Test the final rinse water with pH

indicator paper; a neutral pH (7.0) confirms complete decontamination.

Disposal Protocol:

Segregation: The collected waste MUST be strictly segregated into a designated

"Halogenated Organic Waste" stream. Never mix with standard non-halogenated solvents.

Labeling: Clearly label the container with the chemical name, CAS number (55289-23-1),

and the specific hazard (Halogenated Irritant).

Destruction: Transfer to a licensed hazardous waste facility for high-temperature incineration

(>1000°C) equipped with flue gas scrubbers to safely neutralize hydrogen chloride (HCl) gas

byproducts.
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Figure 2: Step-by-step spill management and halogenated waste disposal pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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